Cas no 297731-21-6 (3(2H)-Isothiazolone,5-amino-2-methyl-)
297731-21-6 structure
Product Name:3(2H)-Isothiazolone,5-amino-2-methyl-
CAS No:297731-21-6
MF:C4H6N2OS
MW:130.168239116669
CID:249254
Update Time:2024-01-26
3(2H)-Isothiazolone,5-amino-2-methyl- Chemical and Physical Properties
Names and Identifiers
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- 3(2H)-Isothiazolone,5-amino-2-methyl-
- 3(2H)-Isothiazolone,5-amino-2-methyl-(9CI)
- 5-amino-2-methyl-1,2-thiazol-3-one
- 3(2H)-Isothiazolone, 5-amino-2-methyl-
-
- Inchi: 1S/C4H6N2OS/c1-6-4(7)2-3(5)8-6/h2H,5H2,1H3
- InChI Key: HBLRUQADTMXYET-UHFFFAOYSA-N
- SMILES: S1C(N)=CC(=O)N1C
Computed Properties
- Exact Mass: 130.02018
Experimental Properties
- Density: 1.375±0.06 g/cm3(Predicted)
- Boiling Point: 223.7±43.0 °C(Predicted)
- PSA: 46.33
- pka: 2.63±0.20(Predicted)
3(2H)-Isothiazolone,5-amino-2-methyl- Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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